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Abstract
This technical guide provides a detailed overview of the existence, synthesis, and

characterization of Strontium Subnitride (Sr₂N), a layered electride material. While often

overshadowed by the more common strontium nitride (Sr₃N₂), Sr₂N exhibits unique structural

and electronic properties that are of significant interest to the materials science and solid-state

chemistry communities. This document consolidates the available crystallographic, and

predicted electronic and magnetic data, and outlines the key experimental protocols for its

synthesis and analysis.

Introduction
Strontium Subnitride (Sr₂N) is a binary compound of strontium and nitrogen. Its existence and

crystal structure have been confirmed, revealing a layered material with metallic properties.

Unlike the more conventional strontium nitride (Sr₃N₂), which is a semiconductor, Sr₂N is

classified as an electride. In electrides, electrons are not localized on atoms but occupy

interstitial sites, acting as anions. This unique electronic configuration is the source of its

interesting properties and potential applications. This guide aims to provide a centralized

resource for researchers interested in the synthesis and characterization of this intriguing

material.
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Existence and Synthesis of Strontium Subnitride
(Sr₂N)
The existence of Strontium Subnitride has been experimentally verified. The primary method

for its synthesis involves the reaction of strontium metal with nitrogen gas at elevated

temperatures. While specific experimental details are scarce in readily available literature, the

synthesis is understood to proceed by carefully controlling the stoichiometry and reaction

conditions to favor the formation of the subnitride over the more common Sr₃N₂.

Key Synthesis Reference
The foundational work on the synthesis and characterization of Sr₂N was reported by N.E.

Brese and M. O'Keeffe in 1990. The data presented in this guide is primarily based on the

crystallographic information available from the Materials Project, which cites this seminal work.

Characterization of Strontium Subnitride (Sr₂N)
The characterization of Sr₂N involves a combination of crystallographic and computational

methods to determine its structure and predict its physical properties.

Crystallographic Properties
Sr₂N crystallizes in a trigonal crystal system with the space group R-3m.[1] The structure is

layered, with strontium and nitrogen atoms forming distinct planes.

Table 1: Crystallographic Data for Strontium Subnitride (Sr₂N)

Parameter Value

Crystal System Trigonal

Space Group R-3m

Lattice Parameters (a, b, c) a = 3.84 Å, b = 3.84 Å, c = 21.00 Å

Lattice Angles (α, β, γ) α = 90.00°, β = 90.00°, γ = 120.00°

Data sourced from the Materials Project.
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Electronic and Magnetic Properties
Computational studies based on Density Functional Theory (DFT) have been used to predict

the electronic and magnetic properties of Sr₂N.

Table 2: Predicted Electronic and Magnetic Properties of Strontium Subnitride (Sr₂N)

Property Predicted Value

Magnetic Ordering Non-magnetic

Total Magnetization 0.00 µB/f.u.

Data sourced from the Materials Project.

The non-magnetic nature of Sr₂N is a key predicted characteristic, distinguishing it from other

nitride materials that may exhibit magnetic ordering.

Experimental Protocols
While the full detailed experimental protocols from the original synthesis paper by Brese and

O'Keeffe are not readily accessible, a general procedure can be inferred. The synthesis of Sr₂N

as a starting material for other reactions has been mentioned in the literature, suggesting its

successful and repeatable preparation.

General Synthesis Workflow
The synthesis of Sr₂N is expected to follow a solid-state reaction pathway.

Caption: A generalized workflow for the synthesis of Strontium Subnitride (Sr₂N).

Characterization Workflow
The characterization of the synthesized Sr₂N would involve standard solid-state analytical

techniques.
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Sr₂N Crystal

Space Group: R-3m Trigonal Lattice

Layered Structure

[Sr₂N] Layers Interstitial Electrons (Electride)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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